Cas no 2640873-59-0 (3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• CAS No: 2640873-59-0
• MF: C₁₈H₂₃N₃O₇S
• MW: 425.456123590469
• CID: 5318677
• PubChem ID: 155799670
• Update Time: 2025-05-24

3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Dimethylethyl)-8-[(2-methyl-5-nitrophenyl)sulfonyl]-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• AKOS040727205
• 2640873-59-0
• F6764-7381
• 3-tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione
• 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C18H23N3O7S/c1-12-5-6-13(21(24)25)11-14(12)29(26,27)19-9-7-18(8-10-19)15(22)20(16(23)28-18)17(2,3)4/h5-6,11H,7-10H2,1-4H3
• InChI Key： HQVIWSBVFKBSCI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(N1CCC2(C(N(C(=O)O2)C(C)(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 425.12567125g/mol
• Monoisotopic Mass: 425.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 572.8±60.0 °C(Predicted)
• pka: -2.37±0.20(Predicted)

Additional information on 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione

Introduction to 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione (CAS No. 2640873-59-0)

The compound 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione, identified by its CAS number 2640873-59-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a spirocyclic framework with oxygen and nitrogen heterocycles, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of bulky tert-butyl and nitrobenzenesulfonyl substituents introduces unique electronic and steric properties, making this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their rigid architecture and enhanced binding affinity. The spiro[4.5]decane core in this molecule provides a stable scaffold that can interact favorably with biological targets. Moreover, the incorporation of an oxa group and two azaspiro rings introduces additional hydrogen bonding opportunities, which are critical for designing molecules with high specificity and selectivity. These structural features make 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione an attractive scaffold for developing novel therapeutic agents.

In the context of drug discovery, the nitrobenzenesulfonyl moiety is particularly noteworthy. This functional group has been extensively studied for its ability to modulate enzyme activity and receptor interactions. The nitro group can participate in redox reactions, while the sulfonyl group enhances hydrophilicity and binding affinity. Such characteristics are often exploited in the design of kinase inhibitors, protease inhibitors, and other bioactive molecules. The combination of these features in 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione suggests potential applications in treating a variety of diseases.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking simulations have been used to explore the interactions between 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione and target proteins such as kinases, transcription factors, and ion channels. These studies have revealed promising binding affinities and selectivity profiles, supporting further experimental validation. The rigid spirocyclic structure is predicted to stabilize key interactions with biological targets, enhancing the compound's efficacy.

The synthesis of this compound presents unique challenges due to its complex architecture. Multi-step organic synthesis is required to construct the spirocyclic core while introducing the necessary substituents at specific positions. Recent developments in synthetic methodologies have made it possible to achieve high yields and purity levels for such complex molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic framework efficiently. These advances have opened new avenues for accessing structurally diverse libraries of bioactive compounds.

Preclinical studies have begun to explore the pharmacological properties of derivatives related to 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione. Initial results suggest that this compound exhibits inhibitory activity against certain kinases and may have anti-inflammatory effects. The bulky tert-butyl group appears to enhance binding affinity by stabilizing interactions with shallow binding pockets on target proteins. Additionally, the presence of multiple hydrogen bonding sites allows for strong interactions with polar residues on biological targets.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their unique structural properties and potential therapeutic benefits. Spirocycles are known to exhibit high metabolic stability and favorable pharmacokinetic profiles when incorporated into drug candidates. The structural rigidity provided by spirocyclic frameworks also reduces conformational flexibility, which can improve binding affinity and selectivity against biological targets. These advantages make 3-Tert-butyl-8-(2-methyl-5-nitrobenzenesulfonyl)-1-oxa...